Cas no 2137555-24-7 (Pyridine, 4-(1-ethylpropyl)-3,5-difluoro-)

• Product Name: Pyridine, 4-(1-ethylpropyl)-3,5-difluoro-
• CAS No: 2137555-24-7
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5277744
• Update Time: 2025-05-22

Pyridine, 4-(1-ethylpropyl)-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(pentan-3-yl)pyridine
• 3,5-Difluoro-4-pentan-3-ylpyridine
• Pyridine, 4-(1-ethylpropyl)-3,5-difluoro-

• Inchi： 1S/C10H13F2N/c1-3-7(4-2)10-8(11)5-13-6-9(10)12/h5-7H,3-4H2,1-2H3
• InChI Key： LLMCPNKVXQTGPV-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(CC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on Pyridine, 4-(1-ethylpropyl)-3,5-difluoro-

Pyridine, 4-(1-ethylpropyl)-3,5-difluoro- (CAS No. 2137555-24-7): A Comprehensive Overview

Pyridine, 4-(1-ethylpropyl)-3,5-difluoro-, also known by its CAS registry number CAS No. 2137555-24-7, is a chemically synthesized compound that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of fluorinated pyridines, which are widely explored for their unique chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring with fluorine atoms at positions 3 and 5, and a substituted ethylpropyl group at position 4. This specific substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

The synthesis of Pyridine, 4-(1-ethylpropyl)-3,5-difluoro- typically involves multi-step organic reactions, including nucleophilic substitutions and Friedel-Crafts alkylation or acylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to optimize the reaction conditions, thereby improving the yield and purity of the final product. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized compounds like CAS No. 2137555-24-7.

In terms of physical properties, Pyridine, 4-(1-ethylpropyl)-3,5-difluoro- exhibits a melting point of approximately -6°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The compound's fluorescence properties have also been studied extensively; it shows moderate emission intensity under UV light due to the electron-withdrawing effects of the fluorine atoms on the pyridine ring.

The applications of Pyridine, 4-(1-ethylpropyl)-3,5-difluoro- are diverse and continually expanding. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Recent studies have demonstrated its potential as a lead compound in drug discovery programs aimed at inhibiting specific enzyme activities or modulating receptor functions.

In agrochemical research, CAS No. 2137555-24-7 has been investigated for its pesticidal properties. Its ability to disrupt insect nervous systems through selective inhibition of acetylcholinesterase has positioned it as a promising candidate for next-generation insecticides. Field trials conducted under controlled conditions have shown favorable results in terms of efficacy against target pests while maintaining low toxicity levels towards non-target species.

Beyond its direct applications in medicine and agriculture, Pyridine, 4-(1-ethylpropyl)-3,5-difluoro- is also utilized as a building block in materials science. Its unique electronic properties make it suitable for incorporation into advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its role as an electron-deficient component in donor–acceptor heterojunctions, which are critical for achieving high-performance optoelectronic devices.

The environmental impact of CAS No. 213755 strong> has been a subject of recent concern due to its increasing industrial use. Studies on its biodegradation pathways have revealed that it undergoes microbial transformation under aerobic conditions with a half-life of approximately 10 days in aqueous environments. However, further research is required to fully understand its long-term persistence and potential accumulation in ecosystems.

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